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This guide provides a comprehensive overview of the safety data for Bromoethane-2-D1,
designed for researchers, scientists, and professionals in drug development. Moving beyond a
standard Safety Data Sheet (SDS), this document synthesizes technical data with practical,
field-tested insights to ensure the safe and effective use of this valuable isotopic compound.
Our approach is grounded in the principles of Expertise, Experience, Authoritativeness, and
Trustworthiness (E-E-A-T), aiming to explain not just what to do, but why it's done.

Introduction: The Significance of Deuteration and
Safety

Bromoethane-2-D1 (CH2DCHz2Br) is an isotopically labeled analog of bromoethane, where one
hydrogen atom on the methyl group has been replaced by its heavier isotope, deuterium. This
substitution makes it a powerful tool in mechanistic studies, metabolic pathway elucidation, and
as a synthetic intermediate where kinetic isotope effects can be leveraged. However, this subtle
structural change necessitates a dedicated examination of its safety profile. While much of the
hazard information is inherited from its parent compound, bromoethane, the presence of
deuterium can influence its metabolic fate and, consequently, its toxicological properties. This
guide is structured to provide a holistic understanding of these factors.
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Section 1: Core Chemical and Physical
Characteristics

Understanding the fundamental properties of a chemical is the bedrock of its safe handling.
The introduction of a single deuterium atom has a measurable effect on the molecular weight of
Bromoethane-2-D1 compared to its non-deuterated counterpart.

Property Bromoethane-2-D1 Bromoethane (unlabeled)
Molecular Formula CH2DCH:z2Br C2HsBr

Molecular Weight 109.97 g/mol [1] 108.97 g/mol [2]

CAS Number 23705-67-1[1] 74-96-4[1]

Appearance Colorless liquid[2] Colorless liquid[3]

Boiling Point 37 -40°C (99 - 104 °F)[2] 37-40°C/98.6 - 104 °F
Melting Point -119 °C (-182 °F)[2] -119°C/-182.2 °F
Density 1.46 g/mL[2] 1.46 g/cm3 at 20 °C[4]
Flash Point -23°C (-9 °F)[2] -23°C/-9.4°F

Water Solubility 9 g/L[2] 9 g/L at 20 °C[4]

Vapor Density 3.76 (Air = 1)[2] 3.76

As the data indicates, many of the macroscopic physical properties are nearly identical.
However, the difference in molecular weight, while small, is a critical parameter in high-
sensitivity analytical applications.

Section 2: Hazard Identification and Toxicological
Insights

Bromoethane-2-D1 is a hazardous chemical, and its handling requires stringent safety
measures. Its primary hazards are its high flammability and its toxicity.

GHS Hazard Classification:
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o Flammable liquids: Category 2 (H225: Highly flammable liquid and vapour)[2][4][5]
o Acute toxicity, Oral: Category 4 (H302: Harmful if swallowed)[5]

o Acute toxicity, Inhalation: Category 4 (H332: Harmful if inhaled)

e Serious eye irritation: Category 2 (H319: Causes serious eye irritation)[2][5]

» Carcinogenicity: Category 2 (H351: Suspected of causing cancer)[2][4][5]

e Hazardous to the ozone layer: Category 1 (H420: Harms public health and the environment
by destroying ozone in the upper atmosphere)[4][5]

The Deuterium Isotope Effect on Toxicity:

From a toxicological perspective, the C-D bond is stronger than the C-H bond. This can lead to
a "kinetic isotope effect," where metabolic processes that involve the cleavage of this bond are
slowed down. Research on deuterated analogs of similar compounds, such as 1,2-
dibromoethane, has shown a significant deuterium isotope effect on metabolism.[6] Specifically,
the microsomal oxidation can be reduced, which may alter the toxicological profile.[6] While the
overall metabolism of deuterated bromoethane was less, the resulting DNA damage was
observed to be greater at later time points, suggesting that the metabolic pathway may be
shifted towards pathways that produce genotoxic metabolites.[6] This underscores the
importance of treating deuterated compounds with a high degree of caution, as their biological
activity may not be identical to their non-deuterated counterparts.
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Caption: Potential metabolic pathways of Bromoethane-2-D1.

Section 3: Protocols for Safe Handling and Storage

A proactive approach to safety is paramount. The following protocols are designed to minimize

risk during the handling and storage of Bromoethane-2-D1.

Experimental Workflow for Safe Handling:

Handling:
Dlspense in fume

Preparation:
Don PPE, verify fume
hood function

ground equipment

Expenmental Use:
Mamtam ventilation,
monitor for leaks

hood,

Decontaminate surfaces,

Cleanup

collect waste

Click to download full resolution via product page

Caption: A typical workflow for the safe handling of Bromoethane-2-D1.

Step-by-Step Handling Protocol:
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e Preparation:

o Before handling, ensure you are in a well-ventilated area, preferably a certified chemical
fume hood.

o Don the appropriate Personal Protective Equipment (PPE):

» Gloves: Wear suitable chemical-resistant gloves. Given that bromoethane can attack
some plastics and rubbers, nitrile gloves may not be sufficient for prolonged contact.[3]
It is advisable to consult the glove manufacturer's resistance chart.

» Eye Protection: Use safety goggles with side shields or a face shield.[3]
» Lab Coat: A flame-retardant lab coat is recommended.
o Ensure that an emergency eyewash station and safety shower are readily accessible.

» Dispensing and Use:

o

Ground and bond all containers and receiving equipment to prevent static discharge,
which can be an ignition source.[3][7]

o

Use non-sparking tools.[3]

[¢]

Avoid creating aerosols or mists of the liquid.

[¢]

Keep the container tightly closed when not in use.

o Storage:

o

Store Bromoethane-2-D1 in a refrigerator in a tightly sealed container.[1]

[¢]

The storage area should be well-ventilated and away from sources of heat, sparks, or
open flames.[3]

[¢]

Store away from incompatible materials such as strong oxidizing agents, strong bases,
aluminum, zinc, and magnesium.[3]
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Section 4: Emergency and First-Aid Procedures

In the event of an emergency, a swift and informed response is critical.

Accidental Release Measures:

(Evacuate immediate area)
Gnsure adequate ventilatiorD
(Remove all ignition sources)

Contain spill with inert
absorbent material
(e.g., sand, vermiculite)

Collect absorbed material
into a sealed container
for disposal

(Decontaminate spill area)

Click to download full resolution via product page

Caption: Emergency response decision tree for a Bromoethane-2-D1 spill.
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First-Aid Measures:

Route of Exposure First-Aid Protocol

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation
artificial respiration. Seek immediate medical

attention.[2][7]

Immediately flush skin with plenty of water for at
Skin Contact least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention.[2]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2]

Do NOT induce vomiting. Never give anything
i by mouth to an unconscious person. Rinse
Ingestion _ _ _ _
mouth with water. Seek immediate medical

attention.[2][7]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2][7]

e Unsuitable Extinguishing Media: Do not use a heavy water stream.[7]

o Specific Hazards: Highly flammable. Vapors are heavier than air and may travel to a source
of ignition and flash back.[3] Containers may explode when heated. Hazardous
decomposition products formed under fire conditions include carbon oxides and hydrogen
bromide gas.[2]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[3][7]
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Section 5: Disposal Considerations

Disposal of Bromoethane-2-D1 and any contaminated materials must be handled as
hazardous waste.

o Waste Collection: Collect waste in a designated, properly labeled, and sealed container.

o Regulatory Compliance: Dispose of contents and container in accordance with all local,
state, and federal regulations. Do not allow the product to enter drains or waterways.

» Professional Disposal: It is recommended to use a licensed professional waste disposal
service to ensure compliance and safety.

Conclusion

Bromoethane-2-D1 is an indispensable tool for scientific advancement, but its use comes with
significant responsibilities. Its high flammability and potential health hazards, which may be
subtly altered by its isotopic nature, demand a rigorous and informed approach to safety. By
understanding its chemical properties, adhering to strict handling protocols, and being prepared
for emergencies, researchers can mitigate the risks and continue to leverage this compound for
groundbreaking discoveries.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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